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Abstract

This technical guide provides a comprehensive overview of the safe handling, storage, and
disposal of 4-(3-Bromo-phenyl)-1-N-Boc-piperidine (CAS No. 886362-62-5). Aimed at
researchers, scientists, and drug development professionals, this document synthesizes critical
safety information and field-proven insights to ensure the responsible use of this important
synthetic intermediate. The guide covers physicochemical properties, hazard identification,
personal protective equipment (PPE) protocols, emergency procedures, and waste disposal,
grounded in authoritative sources and established laboratory safety standards.

Introduction: Understanding the Molecule

4-(3-Bromo-phenyl)-1-N-Boc-piperidine is a key building block in medicinal chemistry and
pharmaceutical development. Its structure, featuring a bromophenyl group attached to an N-
Boc-protected piperidine ring, makes it a versatile intermediate for constructing complex
molecular architectures, particularly in the synthesis of novel therapeutic agents.[1] The tert-
butyloxycarbonyl (Boc) protecting group offers stability under various reaction conditions while
allowing for facile deprotection when required. The bromophenyl moiety serves as a handle for
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a wide range of cross-coupling reactions, enabling the introduction of further molecular
diversity. Given its utility, a thorough understanding of its safe handling is paramount for any
researcher utilizing this compound.

Physicochemical and Hazard Profile

A clear understanding of the compound's properties is the foundation of its safe handling.

Physicochemical Data

The following table summarizes the key physicochemical properties of 4-(3-Bromo-phenyl)-1-
N-Boc-piperidine.

Property Value Source
CAS Number 886362-62-5 [2]
Molecular Formula C16H22BrNO2 [2]
Molecular Weight 340.25 g/mol [2]
Boiling Point 397.8 £42.0 °C at 760 mmHg [3]
Density 1.3+0.1 g/cm3 [3]
Appearance Solid (Typical) N/A

2-8°C recommended for long-
Storage Temperature [3]
term storage

Hazard Identification and GHS Classification

Based on aggregated data for this compound and structurally related N-Boc-piperidine
derivatives, 4-(3-Bromo-phenyl)-1-N-Boc-piperidine is classified with the following hazards.

[21[4]
» Signal Word: Warning[4]
e Hazard Statements:

o H315: Causes skin irritation.[2]
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o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

e GHS Pictogram:
o GHSO07 (Exclamation Mark)[5]

This classification underscores the necessity for careful handling to avoid direct contact and
inhalation. The irritant nature of the compound is a primary safety concern.

Core Directive: Safe Handling and Personal
Protective Equipment (PPE)

A self-validating system of protocols is essential for mitigating the identified hazards. The
causality behind each procedural step is as important as the step itself.

The "Avoid Contact" Principle: Engineering Controls
and Ventilation

The primary directive is to minimize exposure. All handling of 4-(3-Bromo-phenyl)-1-N-Boc-
piperidine, especially when dealing with the powdered form, must be conducted in a well-
ventilated area.

e Fume Hood: A certified chemical fume hood is mandatory for all weighing and transfer
operations to prevent the inhalation of dust or aerosols.[6][7] The airflow of the fume hood
provides the primary barrier between the researcher and the chemical.

e Process Enclosures: For larger-scale operations, the use of glove boxes or other process
enclosures is recommended to provide a higher level of containment.

Personal Protective Equipment (PPE): The Last Line of
Defense

Proper PPE is non-negotiable and must be worn at all times when handling this compound.
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o Eye and Face Protection: Chemical safety goggles or glasses with side shields conforming
to EN166 (EU) or OSHA 29 CFR 1910.133 (US) standards are required.[8] A face shield
should be worn in situations with a higher risk of splashing or dust generation.

e Skin Protection:

o Gloves: Chemically resistant gloves (e.qg., nitrile) must be worn.[7] It is crucial to inspect
gloves for any signs of degradation or puncture before use. Contaminated gloves should
be removed and disposed of properly, followed by hand washing.

o Lab Coat: A flame-retardant lab coat or long-sleeved protective clothing is essential to
prevent skin contact.[8]

» Respiratory Protection: In situations where engineering controls may not be sufficient to
maintain exposure below permissible limits, or during spill cleanup, a NIOSH/MSHA-
approved respirator should be used.[6][8]

The following diagram illustrates the mandatory workflow for safely handling the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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